Cas no 1187166-81-9 (4-(2,6-Dichlorobenzoyl)isoquinoline)

• Product Name: 4-(2,6-Dichlorobenzoyl)isoquinoline
• CAS No: 1187166-81-9
• MF: C₁₆H₉Cl₂NO
• MW: 302.154762029648
• MDL: MFCD13153060
• CID: 4684571
• Update Time: 2025-05-21

4-(2,6-Dichlorobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dichlorobenzoyl)isoquinoline
• (2,6-Dichlorophenyl)(isoquinolin-4-yl)methanone

• MDL： MFCD13153060
• Inchi： 1S/C16H9Cl2NO/c17-13-6-3-7-14(18)15(13)16(20)12-9-19-8-10-4-1-2-5-11(10)12/h1-9H
• InChI Key： WHIKMODSDFQNMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C1C=NC=C2C=CC=CC=12)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Topological Polar Surface Area: 30

Additional information on 4-(2,6-Dichlorobenzoyl)isoquinoline

Recent Advances in the Study of 4-(2,6-Dichlorobenzoyl)isoquinoline (CAS: 1187166-81-9) in Chemical Biology and Pharmaceutical Research

4-(2,6-Dichlorobenzoyl)isoquinoline (CAS: 1187166-81-9) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isoquinoline scaffold and dichlorobenzoyl moiety, has been explored for its interactions with various biological targets, including kinases and other signaling proteins. Recent studies have shed light on its mechanism of action, therapeutic potential, and synthetic accessibility, making it a promising candidate for further investigation.

One of the most notable findings in recent research is the role of 4-(2,6-Dichlorobenzoyl)isoquinoline as a selective inhibitor of specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against a subset of kinases involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory therapeutics. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases.

In addition to its kinase inhibitory properties, 4-(2,6-Dichlorobenzoyl)isoquinoline has also been investigated for its ability to modulate cellular signaling pathways. A recent preprint article (2024) highlighted its effects on the NF-κB pathway, which plays a critical role in immune responses and inflammation. The researchers observed dose-dependent suppression of NF-κB activation in cell-based assays, further supporting its potential as an immunomodulatory agent. These findings open new avenues for exploring its applications in autoimmune diseases and chronic inflammatory conditions.

The synthetic accessibility of 4-(2,6-Dichlorobenzoyl)isoquinoline has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. This advancement is particularly significant for potential industrial-scale production, should the compound progress to clinical development. The new synthetic protocol employs a tandem acylation-cyclization strategy, which has been shown to be more efficient than previous methods.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships (SAR) of 4-(2,6-Dichlorobenzoyl)isoquinoline derivatives. Preliminary studies suggest that modifications to the isoquinoline core or the dichlorobenzoyl group could enhance selectivity or potency against specific biological targets. Several research groups have reported the synthesis and biological evaluation of analog compounds, with some showing improved pharmacokinetic properties in animal models. These developments underscore the compound's potential as a versatile scaffold for medicinal chemistry optimization.

In conclusion, 4-(2,6-Dichlorobenzoyl)isoquinoline (CAS: 1187166-81-9) represents an exciting area of research in chemical biology and pharmaceutical development. Its diverse biological activities, combined with recent advances in synthetic methodology and structural optimization, position it as a promising candidate for further investigation. Future research directions likely will focus on target validation, mechanism of action studies, and the development of optimized derivatives with improved therapeutic profiles.